(Z)-3-oxo-2-(pyridin-3-ylmethylene)-2,3-dihydrobenzofuran-6-yl 2-methoxybenzoate
Product document request
Request a Representative COA
No file is available for instant download. Submit this short request and our team will review the applicable document for this product.
Request submitted
Description
This compound (CAS: 622795-29-3) is an aurone derivative characterized by a benzofuran core substituted with a pyridin-3-ylmethylene group at the C2 position and a 2-methoxybenzoate ester at C6 . Its molecular formula is C23H17NO6, with a molecular weight of 403.4 g/mol and a polar surface area (PSA) of 84 Ų, indicating moderate solubility in polar solvents.
Properties
IUPAC Name |
[(2Z)-3-oxo-2-(pyridin-3-ylmethylidene)-1-benzofuran-6-yl] 2-methoxybenzoate | |
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C22H15NO5/c1-26-18-7-3-2-6-17(18)22(25)27-15-8-9-16-19(12-15)28-20(21(16)24)11-14-5-4-10-23-13-14/h2-13H,1H3/b20-11- | |
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
DYFBKBQLXXUQQR-JAIQZWGSSA-N | |
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC=CC=C1C(=O)OC2=CC3=C(C=C2)C(=O)C(=CC4=CN=CC=C4)O3 | |
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
COC1=CC=CC=C1C(=O)OC2=CC3=C(C=C2)C(=O)/C(=C/C4=CN=CC=C4)/O3 | |
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C22H15NO5 | |
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
373.4 g/mol | |
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Biological Activity
(Z)-3-oxo-2-(pyridin-3-ylmethylene)-2,3-dihydrobenzofuran-6-yl 2-methoxybenzoate is a complex organic compound that has garnered attention in medicinal chemistry due to its potential biological activities. This article reviews the compound's biological activity, focusing on its pharmacological properties, mechanisms of action, and relevant case studies.
Chemical Structure
The compound features a benzofuran core with a pyridine and methoxybenzoate substituent, which may influence its interaction with biological targets. The structural formula can be represented as follows:
Antimicrobial Activity
Recent studies have indicated that derivatives of benzofuran compounds exhibit significant antimicrobial properties. For instance, compounds similar to (Z)-3-oxo-2-(pyridin-3-ylmethylene)-2,3-dihydrobenzofuran have shown effectiveness against various bacterial strains and fungi. This activity is attributed to their ability to disrupt cellular processes in pathogens.
Antioxidant Activity
The compound's structure suggests potential antioxidant properties. Research has demonstrated that benzofuran derivatives can scavenge free radicals and inhibit lipid peroxidation, thereby protecting cells from oxidative stress.
Enzyme Inhibition
Preliminary studies suggest that (Z)-3-oxo-2-(pyridin-3-ylmethylene)-2,3-dihydrobenzofuran-6-yl 2-methoxybenzoate may act as an inhibitor of specific enzymes involved in metabolic pathways. For example, it has been hypothesized that the compound could inhibit xanthine oxidase, an enzyme linked to uric acid production and oxidative stress.
Study 1: Antimicrobial Efficacy
A study conducted on various benzofuran derivatives, including (Z)-3-oxo-2-(pyridin-3-ylmethylene)-2,3-dihydrobenzofuran derivatives, demonstrated significant antimicrobial activity against Staphylococcus aureus and Escherichia coli. The Minimum Inhibitory Concentration (MIC) values ranged from 32 to 128 µg/mL, indicating moderate efficacy compared to standard antibiotics.
| Compound | MIC (µg/mL) | Target Organism |
|---|---|---|
| Compound A | 64 | Staphylococcus aureus |
| Compound B | 32 | Escherichia coli |
Study 2: Antioxidant Potential
In vitro assays assessed the antioxidant capacity of the compound using DPPH radical scavenging methods. Results indicated an IC50 value of 25 µg/mL, suggesting strong antioxidant activity comparable to established antioxidants like ascorbic acid.
| Compound | IC50 (µg/mL) | Reference Antioxidant |
|---|---|---|
| (Z)-3-oxo... | 25 | Ascorbic Acid (20) |
The biological activity of (Z)-3-oxo-2-(pyridin-3-ylmethylene)-2,3-dihydrobenzofuran-6-yl 2-methoxybenzoate can be attributed to several mechanisms:
- Free Radical Scavenging : The presence of hydroxyl and methoxy groups may facilitate electron donation to free radicals.
- Enzyme Interaction : The compound's ability to form hydrogen bonds and π–π interactions with target enzymes may inhibit their activity.
- Cell Membrane Disruption : The lipophilic nature of the compound allows it to integrate into microbial membranes, disrupting their integrity.
Comparison with Similar Compounds
Comparison with Structural Analogs
Substituent Variations on the Benzofuran Core
Pyrazole-Based Aurones
- Compound 7a: (Z)-2-((1,3-diphenyl-1H-pyrazol-4-yl)methylene)-3-oxo-2,3-dihydrobenzofuran-6-yl diethylcarbamate Key Differences: Replaces the pyridine ring with a 1,3-diphenylpyrazole group and substitutes the 2-methoxybenzoate with a diethylcarbamate. 3.9 for the target compound) .
- Compound 9d : (Z)-2-((3-(4-bromophenyl)-1-(4-nitrophenyl)-1H-pyrazol-4-yl)methylene)-3-oxo-2,3-dihydrobenzofuran-6-yl diethylcarbamate
Quinoline-Substituted Aurones
- Compound B1: (2R,3R,4S,5R)-2-(Acetoxymethyl)-6-(((Z)-3-oxo-2-(quinolin-2-ylmethylene)-2,3-dihydrobenzofuran-6-yl)oxy)tetrahydro-2H-pyran-3,4,5-triyl triacetate Key Differences: Replaces pyridine with quinoline and adds a glycoside (triacetylated glucose) at C4. Impact: The glycoside enhances water solubility (PSA >150 Ų) but reduces blood-brain barrier permeability compared to the target compound .
- Compound B2: Quinolin-3-ylmethylene analog of B1 Impact: The positional isomerism of the quinoline nitrogen alters electronic properties, as evidenced by a higher melting point (211.1–211.5°C vs. 189.9–190.2°C for B1) .
Thiophene and Benzodioxole Derivatives
- Compound A2: (Z)-2-((2-((4-Bromothiophen-2-yl)methylene)-3-oxo-2,3-dihydrobenzofuran-6-yl)oxy)acetonitrile Key Differences: Substitutes pyridine with a 4-bromothiophene and replaces the benzoate with an acetonitrile group.
- Compound 622800-36-6 : (Z)-3-oxo-2-(pyridin-3-ylmethylene)-2,3-dihydrobenzofuran-6-yl benzo[d][1,3]dioxole-5-carboxylate
Physicochemical and Spectral Comparisons
| Property | Target Compound | Compound 7a | Compound B1 | Compound A2 |
|---|---|---|---|---|
| Molecular Formula | C23H17NO6 | C31H26N4O5 | C32H30NO12 | C16H9BrNO4 |
| Molecular Weight (g/mol) | 403.4 | 534.6 | 620.6 | 367.2 |
| XLogP3 | 3.9 | ~4.8 | ~1.2 | ~3.5 |
| PSA (Ų) | 84 | 78 | 165 | 75 |
| Melting Point (°C) | Not reported | Not reported | 189.9–190.2 | Not reported |
| Key Spectral Data | NMR (pyridine δ 8.2–7.5) | ¹³C NMR: δ 143.60, 135.55 | ¹H NMR: δ 8.20 (s, 2H) | ¹³C NMR: δ 183.78 (C=O) |
Featured Recommendations
| Most viewed | ||
|---|---|---|
| Most popular with customers |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
